Cas no 1032349-97-5 (tert-butyl N-[1-(4-cyanophenyl)cyclobutyl]carbamate)

• Product Name: tert-butyl N-[1-(4-cyanophenyl)cyclobutyl]carbamate
• CAS No: 1032349-97-5
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• MDL: MFCD15071414
• CID: 823704
• PubChem ID: 46856381
• Update Time: 2025-06-11

tert-butyl N-[1-(4-cyanophenyl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(4-cyanophenyl)cyclobutylcarbamate
• cyclobutylcarbamate
• tert-Butyl 1-(4-cyanophenyl)
• tert-butyl N-[1-(4-cyanophenyl)cyclobutyl]carbamate
• tert-Butyl 1-(4-cyanophenyl)cyclobutylcarbamate - C12112
• CarbaMic acid, N-[1-(4-cyanophenyl)cyclobutyl]-, 1,1-diMethylethyl ester
• TERT-BUTYL (1-(4-CYANOPHENYL)CYCLOBUTYL)CARBAMATE
• tert-butyl [1-(4-cyanophenyl)cyclobutyl]carbamate
• MVZPOTHSWMRTJZ-UHFFFAOYSA-N
• PB11963
• ST24049581
• X5124
• tert-butyl[1-(4cyanophenyl)cyclobutyl]carbamat
• tert-butyl1-(4-cyanophenyl)cyclobutylcarbamate
• tert-butyl[1-(4cyanophenyl)cyclobutyl]carbamate
• CS-M1260
• AKOS015917071
• EN300-6201427
• tert-butyl[1-(4-cyanophenyl)cyclobutyl]carbamate
• [1-(4-Cyano-phenyl)-cyclobutyl]-carbamic Acid Tert-butyl Ester
• 1032349-97-5
• tert-Butyl 1-(4-cyanophenyl)cyclobutylcarbamate, AldrichCPR
• DTXSID60676801
• DB-012525
• SCHEMBL361749
• AS-38961

• MDL： MFCD15071414
• Inchi： 1S/C16H20N2O2/c1-15(2,3)20-14(19)18-16(9-4-10-16)13-7-5-12(11-17)6-8-13/h5-8H,4,9-10H2,1-3H3,(H,18,19)
• InChI Key： MVZPOTHSWMRTJZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2C=CC(C#N)=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 272.152
• Monoisotopic Mass: 272.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1
• XLogP3: 2.8

Experimental Properties

• Density: 1.13
• Boiling Point: 421.5±34.0°C at 760 mmHg
• PSA: 65.61000
• LogP: 3.66658

tert-butyl N-[1-(4-cyanophenyl)cyclobutyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on tert-butyl N-[1-(4-cyanophenyl)cyclobutyl]carbamate

Comprehensive Overview of tert-butyl N-[1-(4-cyanophenyl)cyclobutyl]carbamate (CAS No. 1032349-97-5)

tert-butyl N-[1-(4-cyanophenyl)cyclobutyl]carbamate (CAS No. 1032349-97-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the cyclobutyl ring and 4-cyanophenyl moiety, make it a valuable intermediate for developing novel therapeutic agents. Researchers frequently explore its applications in drug discovery, particularly in modulating biological targets such as enzymes and receptors.

The compound’s carbamate group, protected by a tert-butyl moiety, enhances its stability under various reaction conditions, making it suitable for multi-step synthetic routes. This characteristic aligns with the growing demand for stable intermediates in medicinal chemistry, a topic frequently searched in academic and industrial forums. Recent trends highlight its potential in kinase inhibitor development, a hot topic in oncology research, where precision-targeted therapies are gaining traction.

From a synthetic perspective, tert-butyl N-[1-(4-cyanophenyl)cyclobutyl]carbamate is often prepared via N-protection strategies, leveraging Boc (tert-butoxycarbonyl) chemistry. This method is favored for its compatibility with diverse functional groups, a recurring theme in organic synthesis optimization queries. The 4-cyanophenyl substituent further contributes to its utility in cross-coupling reactions, a technique widely discussed in peer-reviewed journals and patent literature.

Analytical studies of CAS No. 1032349-97-5 typically employ advanced techniques like HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. These methods resonate with laboratory professionals searching for quality control protocols in API (Active Pharmaceutical Ingredient) manufacturing. The compound’s lipophilicity, influenced by the cyanophenyl group, also makes it a subject of interest in ADME (Absorption, Distribution, Metabolism, Excretion) studies, a critical focus area for drug developers.

In the context of green chemistry, researchers are investigating solvent-free or catalytic approaches to synthesize derivatives of tert-butyl N-[1-(4-cyanophenyl)cyclobutyl]carbamate, addressing environmental concerns raised in recent sustainability-driven discussions. This aligns with the broader industry shift toward eco-friendly synthesis, a frequently searched term in chemical databases.

Furthermore, the compound’s crystallinity and melting point properties are often analyzed to optimize formulation processes, a key consideration for pharmaceutical solid-state chemistry experts. Such data is highly sought after in preformulation studies, reflecting its practical relevance in drug development pipelines.

In summary, tert-butyl N-[1-(4-cyanophenyl)cyclobutyl]carbamate (CAS No. 1032349-97-5) exemplifies the intersection of structural complexity and functional versatility in modern organic chemistry. Its applications span from targeted drug design to methodology development, catering to evolving needs in both academic and industrial settings. As research continues, this compound is poised to remain a focal point in high-value chemical innovation.